Cas no 42019-78-3 (4-Chloro-4’-hydroxybenzophenone)
4-Chloro-4’-hydroxybenzophenone is a benzophenone derivative characterized by the presence of chloro and hydroxyl functional groups at the 4 and 4’ positions, respectively. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the production of pharmaceuticals, UV absorbers, and specialty chemicals. Its structural features enable reactivity in electrophilic and nucleophilic substitution reactions, making it valuable for constructing complex molecular frameworks. The chloro group enhances electrophilicity, while the hydroxyl group offers a site for further functionalization. The compound exhibits moderate stability under standard conditions, ensuring consistent performance in synthetic applications. Its well-defined chemical properties make it a reliable choice for research and industrial processes.
42019-78-3 structure
Product Name:4-Chloro-4’-hydroxybenzophenone
CAS No:42019-78-3
MF:C13H9ClO2
MW:232.66236281395
MDL:MFCD00002357
CID:55509
PubChem ID:123504
Update Time:2026-01-16
4-Chloro-4’-hydroxybenzophenone Chemical and Physical Properties
Names and Identifiers
-
- (4-Chlorophenyl)(4-hydroxyphenyl)methanone
- (4-Chlorophenyl)(4-hydroxyphenyl)-Methanone
- 4-Chloro-4'-hydroxybenzophenone
- (4-CHLORO-PHENYL)-(4-HYDROXY-PHENYL)METHANONE
- 4-Chloro-4’-hydroxybenzophenone
- (±)-Citronellal
- 4,4'-Chlorohydroxybenzophenone
- 4-Chloro-4`-hydroxybenzophenone
- 4-Chloro-4'-hydroxyb
- 4-Chloro-4'-hydroxybenzophenon
- 4-Chloro-4-Hydroxybenzophenone
- 4-chlorophenyl 4-hydroxyphenyl ketone
- 4-HYDROXY-4'-CHLOROBENZOPHENONE
- 4-p-Chlorobenzoylphenol
- Fenofibrate impurity A
- Fenofibrate Related Compound A
- 4-Chloro-4′-hydroxybenzophenone
- Methanone, (4-chlorophenyl)(4-hydroxyphenyl)-
- 4-(4-chlorobenzoyl)phenol
- (4-chlorophenyl)-(4-hydroxyphenyl)methanone
- RUETVLNXAGWCDS-UHFFFAOYSA-N
- MLS000104608
- PubChem3317
- CBMicro_020566
- DSSTox_RID_
- Fenofibrate EP Impurity A
- DSSTox_CID_2
- (4-chlorophenyl)(4-hydroxyphenyl)methanone;4-Chloro-4'-hydroxybenzophenone
- SY005693
- NCGC00258527-01
- 4'-chloro-4-hydroxy-benzophenone
- (4-Chlorophenyl)(4-hydroxyphenyl)methanone #
- Fenofibrate impurity A, European Pharmacopoeia (EP) Reference Standard
- Tox21_200974
- MFCD00002357
- REGID_for_CID_123504
- 4-chloro-4'-hydroxy-benzophenone
- PD055587
- 4-Chloro-4 inverted exclamation mark -hydroxybenzophenone
- 4-(4-chlorobenzoyl)-phenol
- CHEMBL1438628
- AKOS000120539
- AMY39235
- CS-W012933
- W-106286
- 4-hydroxy-4'-chloro-benzophenone
- FT-0618103
- 1-(4-CHLOROPHENYL)-1-(4-HYDROXYPHENYL)METHANONE
- FT-0618102
- DTXCID0027937
- BENZOPHENONE, 4-CHLORO-4'-HYDROXY- (6CI)
- 42019-78-3
- HMS2280F17
- SCHEMBL333466
- AS-10884
- EC 255-627-4
- BIM-0020576.P001
- Oprea1_602385
- 4-Chloro-4'-hydroxybenzophenone, 98%
- InChI=1/C13H9ClO2/c14-11-5-1-9(2-6-11)13(16)10-3-7-12(15)8-4-10/h1-8,15
- 4'-chloro-4-hydroxybenzophenone
- A18763
- Methyleneaminoacetamide
- CCG-5132
- AC-7312
- 4-CHLORO-4'-HYDROXYLBENZOPHENONE
- FF9YB926A3
- NCGC00076230-02
- NS00003585
- Fenofibrate Imp. A (EP); Fenofibrate USP Related Compound A; Fenofibrate USP RC A; (4-Chlorophenyl)(4-hydroxyphenyl)methanone; Fenofibrate Related Compound A; Fenofibrate Impurity A
- EINECS 255-627-4
- Z104495480
- UNII-FF9YB926A3
- SMR000054541
- EN300-21344
- 4-chloro-4'-hydroxybezophenone
- DTXSID4047961
- CAS-42019-78-3
- BCP24465
- 104135-57-1
- STK424532
- 4-Chloro-4\\'-hydroxybenzophenone
- DB-014461
- A10299
-
- MDL： MFCD00002357
- Inchi： 1S/C13H9ClO2/c14-11-5-1-9(2-6-11)13(16)10-3-7-12(15)8-4-10/h1-8,15H
- InChI Key： RUETVLNXAGWCDS-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)O)=O
- BRN： 2049956
Computed Properties
- Exact Mass: 232.02900
- Monoisotopic Mass: 232.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 3.7
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: Crystalline body
- Density: 1.2082 (rough estimate)
- Melting Point: 175-178 °C (lit.)
- Boiling Point: 257 °C/13 mmHg(lit.)
- Flash Point: 100 ºC
- Refractive Index: 1.5434 (estimate)
- PSA: 37.30000
- LogP: 3.27660
4-Chloro-4’-hydroxybenzophenone Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction： S24/25-S37/39-S26
-
Hazardous Material Identification：
- Safety Term：S24/25
- Storage Condition：Inert atmosphere,Room Temperature
- Risk Phrases：R36/37/38
4-Chloro-4’-hydroxybenzophenone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
4-Chloro-4’-hydroxybenzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019114900-1000g |
(4-Chlorophenyl)(4-hydroxyphenyl)methanone |
42019-78-3 | 97% | 1000g |
$200.00 | 2023-09-01 | |
| Fluorochem | 046142-100g |
4-Chloro-4'-hydroxybenzophenone |
42019-78-3 | 97% | 100g |
￡15.00 | 2022-03-01 | |
| Chemenu | CM252868-500g |
(4-Chlorophenyl)(4-hydroxyphenyl)methanone |
42019-78-3 | 95+% | 500g |
$122 | 2021-06-16 | |
| Chemenu | CM252868-1000g |
(4-Chlorophenyl)(4-hydroxyphenyl)methanone |
42019-78-3 | 95+% | 1000g |
$204 | 2021-06-16 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R014246-10g |
4-Chloro-4’-hydroxybenzophenone |
42019-78-3 | 98% | 10g |
￥25 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R014246-250g |
4-Chloro-4’-hydroxybenzophenone |
42019-78-3 | 98% | 250g |
￥174 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R014246-50g |
4-Chloro-4’-hydroxybenzophenone |
42019-78-3 | 98% | 50g |
￥65 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R014246-1kg |
4-Chloro-4’-hydroxybenzophenone |
42019-78-3 | 98% | 1kg |
￥629 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R014246-5kg |
4-Chloro-4’-hydroxybenzophenone |
42019-78-3 | 98% | 5kg |
￥2348 | 2024-05-23 | |
| TRC | C366700-5g |
4-Chloro-4’-hydroxybenzophenone |
42019-78-3 | 5g |
$ 80.00 | 2023-09-08 |
4-Chloro-4’-hydroxybenzophenone Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:42019-78-3)4-Chloro-4'-hydroxybenzophenone
Order Number:sfd19083;1597931
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:42019-78-3)
Order Number:SFD1503
Stock Status:
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:42019-78-3)4-Chloro-4’-hydroxybenzophenone
Order Number:A18763
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:07
Price ($):185.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:42019-78-3)(4-Chlorophenyl)(4-hydroxyphenyl)methanone
Order Number:LE17985;LE1597931
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:17
Price ($):discuss personally
Email:18501500038@163.com
4-Chloro-4’-hydroxybenzophenone Related Literature
-
Yue Liu,Xiaobing Chen,Jianchen Zhao,Wenjie Jin,Kun Zhang,Jiao Qu,Ya-nan Zhang,Guangchao Chen,Willie J. G. M. Peijnenburg Environ. Sci.: Processes Impacts 2023 25 66
-
Davy-Louis Versace,Louise Breloy,Estelle Palierse,Thibaud Coradin J. Mater. Chem. B 2021 9 9624
-
Haidi Li,Jie Chao,Guang Tian,Jaafar Hasan,Yatao Jin,Zixin Zhang,Chuanguang Qin Org. Chem. Front. 2020 7 689
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:42019-78-3)4-Chloro-4'-hydroxybenzophenone
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Jiangsu Xinsu New Materials Co., Ltd
(CAS:42019-78-3)
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry